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Compound of Interest

Compound Name: D149 Dye

Cat. No.: B15553625 Get Quote

Disclaimer: A comprehensive, GHS-compliant Safety Data Sheet (SDS) for D149 Dye was not

located during the information gathering process. One supplier source suggests that D149 Dye
is not classified as a hazardous substance or mixture. However, as it is described as a

photosensitive organic sensitizer, the following guidance is based on established best practices

for handling such chemicals in a laboratory setting. It is imperative to supplement these

recommendations with a thorough risk assessment specific to your experimental conditions.

This document provides crucial safety and logistical information for researchers, scientists, and

drug development professionals working with D149 Dye. The following protocols are designed

to minimize risk and ensure safe handling, storage, and disposal.

Hazard Assessment and Personal Protective
Equipment (PPE)
D149 is an indoline-based, metal-free organic sensitizer.[1] While comprehensive toxicological

data is not readily available, its photosensitive nature necessitates careful handling to prevent

potential degradation and unknown photochemical reactions.[2] General precautions for

handling chemical dyes should be strictly followed to minimize exposure.

The following table summarizes the recommended personal protective equipment for handling

D149 Dye.
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PPE Category Item Specification Purpose

Eye Protection Safety Goggles

ANSI Z87.1 compliant,

chemical splash

goggles.

Protects eyes from

dust particles and

splashes of dye

solutions.

Face Shield
To be worn over

safety goggles.

Provides an additional

layer of protection for

the face against

splashes.

Hand Protection Disposable Gloves

Nitrile gloves. Double-

gloving is

recommended.

Prevents skin contact

with the dye. Check

for tears and replace

immediately upon

contamination.

Body Protection Laboratory Coat
Full-length, long-

sleeved lab coat.

Protects skin and

personal clothing from

contamination.

Chemical-Resistant

Apron

To be worn over the

lab coat.

Provides an additional

barrier against spills

and splashes,

especially when

handling larger

quantities or preparing

solutions.

Respiratory Protection
N95 Respirator or

higher
NIOSH-approved.

Recommended when

handling the

powdered form of the

dye to prevent

inhalation of fine

particles. A full-face

respirator may be

required for large

spills.
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Foot Protection Closed-toe Shoes

Sturdy, non-perforated

shoes that cover the

entire foot.

Protects feet from

spills and falling

objects.

Operational Plan: Safe Handling and Storage
Adherence to these step-by-step procedures is critical to minimize exposure and ensure a safe

working environment.

Preparation and Weighing of Powdered Dye:

Designated Area: All handling of powdered D149 Dye must be conducted in a designated

area, such as a certified chemical fume hood or a glove box, to contain any airborne

particles.

Surface Protection: Before starting, cover the work surface with absorbent, disposable bench

paper.

Gather Materials: Ensure all necessary equipment (spatulas, weigh boats, containers, etc.) is

within the containment area before opening the dye container.

Don PPE: Put on all required PPE as listed in the table above.

Weighing: Carefully weigh the desired amount of dye. Avoid creating dust clouds by using a

spatula to gently transfer the powder.

Container Sealing: Immediately after weighing, securely close the primary container of the

dye.

Clean-up: Wipe down the spatula and any other reusable equipment with a damp cloth or

paper towel. Dispose of all contaminated disposable materials (weigh boats, bench paper,

gloves) in the designated solid chemical waste container.

Solution Preparation:

Solvent Selection: D149 Dye is soluble in solvents such as a 1:1 (v/v) mixture of acetonitrile

and tert-butanol, as well as DMSO.[1]
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Dissolving: In a designated fume hood, add the weighed dye powder to the appropriate

solvent in a suitable container. Cap the container and mix by vortexing or sonicating until the

dye is fully dissolved.

Labeling: Clearly label the container with the dye name, concentration, solvent, and date of

preparation.

Storage:

Powder: Store D149 Dye in a tightly sealed, opaque container in a cool, dry, and dark place.

Solutions: Protect solutions from light by storing them in amber vials or by wrapping the

container with aluminum foil.[2] For long-term storage, aliquoting the solution can prevent

degradation from repeated freeze-thaw cycles.[1] Recommended storage conditions for

solutions are -20°C for up to one month or -80°C for up to six months.[1]
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Experimental Workflow: D149 Dye Handling

Preparation

Weighing Powder

Solution Preparation

Storage

1. Designate Work Area
(Fume Hood/Glove Box)

2. Cover Surface

3. Assemble Equipment

4. Don PPE

5. Weigh Dye Powder

6. Seal Primary Container

7. Clean Equipment

Store Powder:
Cool, Dry, Dark

8. Add Solvent to Dye

9. Mix to Dissolve

10. Label Solution

Store Solution:
-20°C or -80°C, Protected from Light
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Caption: Workflow for the safe handling and preparation of D149 Dye.
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Disposal Plan
Proper disposal of D149 Dye and associated waste is crucial to prevent environmental

contamination and ensure laboratory safety.

Waste Segregation:

Solid Waste: All disposable materials contaminated with D149 Dye, such as gloves, bench

paper, weigh boats, and paper towels, should be collected in a designated, sealed, and

clearly labeled solid chemical waste container.

Liquid Waste: Unused or waste solutions of D149 Dye should be collected in a dedicated,

sealed, and clearly labeled liquid chemical waste container. Do not mix with other chemical

waste streams unless compatibility is confirmed.

Sharps Waste: Any sharps (e.g., needles, contaminated glassware) should be disposed of in

a designated sharps container for chemical waste.

Disposal Procedure:

Characterize Waste: All waste must be characterized. Given the lack of specific data for

D149, it should be treated as a chemical waste.

Container Labeling: All waste containers must be accurately labeled with "Hazardous

Waste," the full chemical name ("D149 Dye"), the solvent used, and the approximate

concentration.

Storage of Waste: Store waste containers in a designated satellite accumulation area.

Ensure secondary containment is used for liquid waste to prevent spills.

Waste Pickup: Arrange for waste disposal through your institution's Environmental Health &

Safety (EH&S) department. Follow their specific procedures for waste pickup requests.
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Logical Relationships: D149 Dye Disposal

Waste Generation

Waste Collection & Segregation

Final Disposal
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Labeled Solid
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Unused/Waste D149 Solutions

Labeled Liquid
Chemical Waste Container

Contaminated Sharps
(Glassware, Needles)

Labeled Sharps
Waste Container

Store in Designated
Satellite Accumulation Area

Arrange for Pickup by
Environmental Health & Safety (EH&S)
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Caption: Disposal workflow for waste materials contaminated with D149 Dye.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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